Cas no 2248409-93-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• CAS No: 2248409-93-8
• MF: C₁₇H₁₂N₄O₅
• MW: 352.300983428955
• CID: 5980533
• PubChem ID: 165860236
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520120
• 2248409-93-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

• Inchi： 1S/C17H12N4O5/c1-20-14-11(8-19-20)13(25-2)12(7-18-14)17(24)26-21-15(22)9-5-3-4-6-10(9)16(21)23/h3-8H,1-2H3
• InChI Key： KLTFRCLYSBUOCY-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C2C(C=NN2C)=C1OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 352.08076950g/mol
• Monoisotopic Mass: 352.08076950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 2248409-93-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 2248409-93-8) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, combining an isoindole core with a pyrazolo[3,4-b]pyridine moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of kinase inhibition and cancer research, which are among the most searched topics in scientific databases today.

One of the key features of this compound is its ester linkage, which plays a critical role in its bioavailability and metabolic stability. The presence of a 4-methoxy group and a 1-methyl substituent on the pyrazolo[3,4-b]pyridine ring further enhances its selectivity and binding affinity to specific biological targets. These structural attributes align with current trends in precision medicine, where researchers are focusing on designing molecules with high specificity to minimize off-target effects.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in computational chemistry and AI-driven drug design. The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate fits into this paradigm, as its modular structure allows for easy derivatization to optimize pharmacokinetic properties. This adaptability is particularly relevant in the context of personalized medicine, a hot topic in both academic and industry circles.

Another area of interest is the compound's potential role in neurodegenerative disease research. The isoindole-1,3-dione scaffold is known to interact with various enzymes involved in oxidative stress pathways, which are implicated in conditions like Alzheimer's and Parkinson's diseases. Given the growing global burden of neurodegenerative disorders, this application has garnered significant attention from the scientific community.

From a synthetic chemistry perspective, the compound's CAS No. 2248409-93-8 serves as a unique identifier for researchers looking to explore its properties further. Its synthesis typically involves multi-step organic reactions, including esterification and cyclization, which are well-documented in the literature. The compound's stability under physiological conditions makes it a viable candidate for in vivo studies, another frequently searched topic in pharmacological research.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate represents a promising avenue for future research. Its structural complexity and functional versatility make it a valuable tool for addressing some of the most pressing challenges in modern medicine, from cancer therapy to neuroprotection. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.